Cas no 69140-06-3 (Cholest-8(14)-ene-3,7-diol,(3b,5a,7a)- (9CI))

• Product Name: Cholest-8(14)-ene-3,7-diol,(3b,5a,7a)- (9CI)
• CAS No: 69140-06-3
• MF: C₂₇H₄₆O₂
• MW: 402.652948856354
• CID: 513374
• PubChem ID: 194300
• Update Time: 2025-04-19

Cholest-8(14)-ene-3,7-diol,(3b,5a,7a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholest-8(14)-ene-3,7-diol,(3b,5a,7a)- (9CI)
• cholest-8(14)-ene-3,7-diol
• 5alpha-Cholest-8(14)-ene-3beta,7alpha-diol
• Cholest-8(14)-ene-3,7-diol, (3beta,5alpha,7alpha)-
• 69140-06-3
• DTXSID20988851
• 5-Cediol
• (3S,5R,7R,9R,10S,13R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,7-diol

• Inchi： 1S/C27H46O2/c1-17(2)7-6-8-18(3)21-9-10-22-25-23(12-14-27(21,22)5)26(4)13-11-20(28)15-19(26)16-24(25)29/h17-21,23-24,28-29H,6-16H2,1-5H3/t18-,19-,20+,21-,23+,24-,26+,27-/m1/s1
• InChI Key： GSHNIZXJELCQAO-ZWECLWEZSA-N
• SMILES： O[C@@H]1C[C@H]2C[C@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCCC(C)C)CCC3=C21)O

Computed Properties

• Exact Mass: 402.34998
• Monoisotopic Mass: 402.35
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 6.7

Experimental Properties

• Density: 1.03
• Boiling Point: 514.7°C at 760 mmHg
• Flash Point: 214.4°C
• Refractive Index: 1.536
• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives